Cas no 98027-95-3 (2,6-Diiodo-7H-purine)

2,6-Diiodo-7H-purine is a halogenated purine derivative characterized by the presence of iodine atoms at the 2- and 6-positions of the purine scaffold. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of modified nucleosides, nucleotides, and other heterocyclic compounds. Its high reactivity at the iodinated positions enables selective cross-coupling reactions, such as Suzuki or Sonogashira couplings, facilitating the introduction of diverse functional groups. The electron-withdrawing nature of the iodine substituents also enhances its utility in nucleophilic substitution reactions. 2,6-Diiodo-7H-purine is valuable in medicinal chemistry and materials science for constructing complex molecular architectures with tailored properties. Proper handling is advised due to its sensitivity to light and moisture.
2,6-Diiodo-7H-purine structure
2,6-Diiodo-7H-purine structure
Product Name:2,6-Diiodo-7H-purine
CAS No:98027-95-3
MF:C5H2I2N4
MW:371.905124187469
CID:61932
PubChem ID:22321515
Update Time:2025-05-20

2,6-Diiodo-7H-purine Chemical and Physical Properties

Names and Identifiers

    • 2,6-Diiodo-7H-purine
    • 2,6-DIIODOPURINE
    • 9H-Purine,2,6-diiodo
    • Purine,2,6-diiodo- (6CI)
    • 2.6-Dijodpurin
    • 98027-95-3
    • SCHEMBL532460
    • DTXSID30624733
    • A845793
    • MDL: MFCD09907813
    • Inchi: 1S/C5H2I2N4/c6-3-2-4(9-1-8-2)11-5(7)10-3/h1H,(H,8,9,10,11)
    • InChI Key: HNCFPTJMAVGCEI-UHFFFAOYSA-N
    • SMILES: IC1C2=C(N=C(N=1)I)N=CN2

Computed Properties

  • Exact Mass: 371.83700
  • Monoisotopic Mass: 371.83689g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 1.5
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • Density: 3.38
  • Boiling Point: 327 ºC
  • Flash Point: 151 ºC
  • PSA: 54.46000
  • LogP: 1.56210

2,6-Diiodo-7H-purine Security Information

  • Storage Condition:Sealed in dry,2-8°C

2,6-Diiodo-7H-purine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 2,6-Diiodo-7H-purine

2,6-Diiodo-7H-purine

2,6-Diiodo-7H-purine, also known by its CAS Registry Number 98027-95-3, is a purine derivative with significant applications in various fields of chemistry and biology. This compound has garnered attention due to its unique chemical properties and potential uses in drug discovery, materials science, and synthetic chemistry. Recent advancements in the synthesis and characterization of 2,6-Diiodo-7H-purine have further highlighted its versatility and importance in modern research.

The structure of 2,6-Diiodo-7H-purine consists of a purine ring system with iodine atoms substituted at the 2 and 6 positions. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for further functionalization. The presence of iodine atoms also facilitates various chemical transformations, such as nucleophilic aromatic substitution and coupling reactions, which are critical in organic synthesis.

Recent studies have explored the use of 2,6-Diiodo-7H-purine as a precursor for the synthesis of bioactive compounds. For instance, researchers have employed this compound to develop novel antiviral agents and anticancer drugs. The purine scaffold is well-known for its role in nucleic acids and various signaling pathways, making it an attractive target for drug design. By modifying the iodine substituents or incorporating additional functional groups, scientists can tailor the biological activity of derivatives derived from 2,6-Diiodo-7H-purine.

In addition to its biological applications, 2,6-Diiodo-7H-purine has found utility in materials science. Its ability to undergo self-assembly or coordinate with metal ions has led to the development of new materials with potential applications in electronics and sensing technologies. For example, researchers have reported the formation of supramolecular assemblies using this compound, which exhibit unique optical and electronic properties.

The synthesis of 2,6-Diiodo-7H-purine has been optimized over the years, with modern methods emphasizing efficiency and scalability. One common approach involves the iodination of purine derivatives under controlled conditions to achieve high yields and purity. The use of transition metal catalysts or directed metallation techniques has further enhanced the precision of these reactions.

From a structural perspective, 2,6-Diiodo-7H-purine exhibits interesting photophysical properties due to its conjugated π-system. These properties have been leveraged in studies on fluorescence sensing and energy transfer mechanisms. Recent research has demonstrated that derivatives of this compound can serve as sensors for metal ions or small molecules in aqueous environments.

The application of computational chemistry tools has also shed light on the electronic structure and reactivity of 2,6-Diiodo-7H-purine. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals and reaction mechanisms, aiding in the rational design of new compounds based on this scaffold.

In summary, 2,6-Diiodo-7H-purine (CAS No. 98027-95-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers in drug discovery, materials science, and synthetic chemistry. As ongoing studies continue to uncover new potential uses for this compound, its significance in scientific research is expected to grow further.

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